Cas no 2368223-57-6 (methyl-d3 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate-3,4-d2)

• Product Name: methyl-d3 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate-3,4-d2
• CAS No: 2368223-57-6
• MF: C₁₂H₁₇BO₄S
• MW: 273.167791128159
• CID: 6823584
• PubChem ID: 172400232
• Update Time: 2025-03-01

methyl-d3 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate-3,4-d2 Chemical and Physical Properties

Names and Identifiers

• methyl-d3 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate-3,4-d2
• 2368223-57-6
• CS-20473

• Inchi： 1S/C12H17BO4S/c1-11(2)12(3,4)17-13(16-11)9-7-6-8(18-9)10(14)15-5/h6-7H,1-5H3/i5D3,6D,7D
• InChI Key： LMWIOYXSRDMVLD-XUJUUXFNSA-N
• SMILES： S1C(C(=O)OC([2H])([2H])[2H])=C([2H])C([2H])=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 273.1254441Da
• Monoisotopic Mass: 273.1254441Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73Ų